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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595 Get Quote

Introduction

Anthracene-D10 is a deuterated form of anthracene, a polycyclic aromatic hydrocarbon (PAH).

It is commonly used as an internal standard or surrogate in analytical chemistry, particularly for

environmental and toxicology studies involving gas chromatography-mass spectrometry (GC-

MS) or liquid chromatography-mass spectrometry (LC-MS). Accurate preparation of stock and

working solutions is critical for achieving reliable and reproducible quantitative results. This

document provides a detailed protocol for the safe handling and preparation of Anthracene-
D10 solutions.

Safety Precautions
Anthracene-D10 presents several health and environmental hazards. It is crucial to handle this

compound in accordance with safety data sheets (SDS) and standard laboratory safety

procedures.

Health Hazards: Causes skin and serious eye irritation.[1][2][3] May cause respiratory

irritation.[1][3] Skin exposure may lead to photosensitization, a condition where the skin

becomes extremely sensitive to sunlight.[4]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][3] Avoid release

into the environment.[1][2]
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Handling: Use in a well-ventilated area or outdoors.[1][3] Wear protective gloves, clothing,

and eye/face protection.[1][3] Avoid breathing dust.[1][2] Wash hands thoroughly after

handling.[1][2][4] Facilities should be equipped with an eyewash station and a safety shower.

[4]

Physicochemical Properties and Data
Summarized below are the key properties of Anthracene-D10.

Property Value Reference

Chemical Formula C₁₄D₁₀ [1]

CAS Number 1719-06-8 [1][2]

Molecular Weight 188.29 g/mol [2]

Appearance Beige to yellow solid [4]

Melting Point 210-215 °C [5]

Boiling Point 340 °C [5]

Storage Temperature 2-8°C, protected from light [5]

Solubility Data
The selection of an appropriate solvent is critical for complete dissolution. Anthracene-D10 is

insoluble in water but soluble in various organic solvents.
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Solvent Solubility Notes

Dichloromethane (CH₂Cl₂) Soluble

Commonly used for

commercial standards (e.g., 2

mg/mL).[6]

Chloroform Sparingly Soluble [5]

Ethyl Acetate Slightly Soluble [5]

Methanol Slightly Soluble
Requires heating and

sonication.[5]

Isooctane Soluble
Used for commercial standards

(e.g., 200 µg/mL).[7]

Toluene Good Solubility
Solubility increases with

temperature.[8]

Hexane Good Solubility [8]

Recommendation: Dichloromethane is a highly effective solvent for preparing concentrated

stock solutions.

Experimental Protocols
4.1. Materials and Equipment

Anthracene-D10 (solid, high purity)

Analytical balance (readable to 0.01 mg)

Grade A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Calibrated micropipettes (P100, P1000)

Pipette tips

Beakers and spatulas

High-purity solvent (e.g., Dichloromethane, HPLC grade or higher)
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Amber glass vials for storage

Sonicator bath

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

4.2. Protocol for Preparation of Anthracene-D10 Stock Solution (1000 µg/mL)

Calculation: To prepare 10 mL of a 1000 µg/mL (1 mg/mL) stock solution, 10 mg of

Anthracene-D10 is required.

Mass = Concentration x Volume = 1 mg/mL x 10 mL = 10 mg

Weighing: Carefully weigh 10.0 mg of Anthracene-D10 solid on an analytical balance using

a clean weighing boat or paper.

Transfer: Quantitatively transfer the weighed solid into a 10 mL Grade A volumetric flask. Use

a small amount of the chosen solvent (e.g., dichloromethane) to rinse the weighing boat to

ensure all the compound is transferred.

Dissolution: Add approximately 5-7 mL of the solvent to the volumetric flask. Gently swirl the

flask to dissolve the solid. If necessary, place the flask in a sonicator bath for 5-10 minutes to

ensure complete dissolution.

Dilution to Volume: Once the solid is fully dissolved and the solution has returned to room

temperature, carefully add the solvent up to the 10 mL calibration mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a labeled amber glass vial. The label should include

the compound name, concentration, solvent, preparation date, and your initials. Store the

solution in a refrigerator at 2-8°C and protected from light.[5]

4.3. Protocol for Preparation of Working Solutions (e.g., 10 µg/mL)

Working solutions are prepared by serially diluting the stock solution. The following is an

example of preparing a 10 µg/mL working solution.
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Calculation (using C₁V₁ = C₂V₂):

C₁ (Stock Concentration) = 1000 µg/mL

C₂ (Working Concentration) = 10 µg/mL

V₂ (Desired Final Volume) = 10 mL

V₁ = (C₂V₂) / C₁ = (10 µg/mL * 10 mL) / 1000 µg/mL = 0.1 mL = 100 µL

Dilution: Using a calibrated micropipette, transfer 100 µL of the 1000 µg/mL stock solution

into a 10 mL Grade A volumetric flask.

Dilution to Volume: Carefully add the solvent up to the 10 mL calibration mark.

Homogenization: Cap the flask and invert it 15-20 times to ensure thorough mixing.

Storage: Transfer to a labeled amber vial and store under the same conditions as the stock

solution.

Example Dilution Series Table

The following table outlines the preparation of a range of working solutions from the 1000

µg/mL stock solution to a final volume of 10 mL.

Target Concentration
(µg/mL)

Volume of Stock (1000
µg/mL) to Add

Final Volume (mL)

100 1000 µL (1 mL) 10

50 500 µL 10

25 250 µL 10

10 100 µL 10

5 50 µL 10

1 10 µL 10
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Experimental Workflow Diagram
The following diagram illustrates the logical flow for the preparation of Anthracene-D10 stock

and working solutions.
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Stock Solution Preparation

Working Solution Preparation

Start: Obtain
Anthracene-D10 Solid

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh 10.0 mg
of Anthracene-D10

Quantitatively Transfer
to 10 mL Volumetric Flask

Add Solvent & Sonicate
to Completely Dissolve

Dilute to Volume (10 mL)
with Solvent

Cap and Invert Flask
to Homogenize

Result: Stock Solution
(1000 µg/mL)

Perform Serial Dilution
(C1V1 = C2V2)

Store all solutions at 2-8°C,
protected from light

Pipette Calculated Volume
of Stock into new Flask

Dilute to Final Volume
with Solvent

Cap and Invert Flask
to Homogenize

Result: Working Solution
(e.g., 1-100 µg/mL)

Click to download full resolution via product page

Caption: Workflow for preparing Anthracene-D10 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. isotope.com [isotope.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. dl.novachem.com.au [dl.novachem.com.au]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. ANTHRACENE-D10 | 1719-06-8 [chemicalbook.com]

6. accustandard.com [accustandard.com]

7. Anthracene (Dâ��â��, 98%) - Cambridge Isotope Laboratories, DLM-102-1.2
[isotope.com]

8. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Anthracene-D10 Stock and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b048595#preparation-of-anthracene-d10-stock-
and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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